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Compound of Interest

Compound Name: Arachidyl laurate

Cat. No.: B1598217

Eicosyl Dodecanoate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of
eicosyl dodecanoate, also known as behenyl laurate. The information is compiled to support
professionals in the fields of chemistry, materials science, and drug development in
understanding and utilizing this long-chain wax ester.

Core Physicochemical Properties

Eicosyl dodecanoate (CAS No: 42231-82-3) is the ester formed from the esterification of
dodecanoic acid (lauric acid) and eicosanol (arachidyl alcohol).[1] It is a saturated wax ester
with long alkyl chains, contributing to its lipophilic nature.[2][3] At room temperature, it exists as
a white solid.[3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1598217?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Arachidyl-laurate
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Review_of_Docosyl_Dodecanoate.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Docosyl_Dodecanoate.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Docosyl_Dodecanoate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C32H6402 [1]
Molecular Weight 480.8 g/mol

Boiling Point 507°C at 760 mmHg

Density 0.858 g/cm?

LogP (Octanol-Water Partition

Coefficient) 11.49

Polar Surface Area (PSA) 26.30 A2

Refractive Index 1.456

Flash Point 269.7°C

Vapor Pressure 2.12E-10 mmHg at 25°C

Spectroscopic Data

While extensive experimental spectra for eicosyl dodecanoate are not readily available in
public databases, the expected spectral characteristics can be inferred from its structure and
data on similar long-chain esters.
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Spectroscopy Expected Characteristics

- A triplet around 4.0 ppm corresponding to the
protons on the carbon adjacent to the ester
oxygen (-O-CHz-).- A triplet around 2.2 ppm for
1H NMR the protons on the carbon alpha to the carbonyl
group (-CH2-C=0).- A triplet at approximately
0.9 ppm for the terminal methyl groups of both

the fatty acid and fatty alcohol chains.

- A peak around 174 ppm for the carbonyl
carbon (C=0) of the ester.- A signal at
approximately 64 ppm for the carbon of the -O-
13C NMR CHz- group.- Multiple peaks in the 20-35 ppm
range for the methylene carbons of the long
alkyl chains.- A peak around 14 ppm for the

terminal methyl carbons.

- A strong absorption band around 1740 cm~1
due to the C=0 stretching vibration of the ester
group.- Strong C-H stretching vibrations in the
Infrared (IR) Spectroscopy ] o
2850-2960 cm~t region, characteristic of the
long alkyl chains.- A C-O stretching band in the

1150-1250 cm~1 region.

- Amolecular ion peak corresponding to the
Mass Spectrometry molecular weight of eicosyl dodecanoate (480.8

m/z).

Experimental Protocols
Synthesis of Eicosyl Dodecanoate via Lipase-Catalyzed
Esterification

The synthesis of eicosyl dodecanoate is commonly achieved through the esterification of
dodecanoic acid and eicosanol. Enzymatic synthesis using lipase is a preferred method due to
its high selectivity and mild reaction conditions, which minimizes the formation of byproducts.

Materials:
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Dodecanoic acid (Lauric acid)

Eicosanol (Arachidyl alcohol)

Immobilized lipase (e.g., from Candida antarctica)

Anhydrous organic solvent (e.g., hexane or toluene)

Molecular sieves (for water removal)
Procedure:

e Reactant Preparation: Dodecanoic acid and eicosanol are dissolved in an anhydrous organic
solvent in a reaction vessel. A typical molar ratio of fatty acid to alcohol is 1:1 to 1:1.2.

e Enzyme Addition: The immobilized lipase is added to the reactant mixture. The enzyme
loading is typically between 5% and 10% (w/w) of the total substrate weight.

e Reaction Conditions: The mixture is incubated at a controlled temperature, generally
between 40°C and 60°C, with constant stirring. To drive the equilibrium towards ester
formation, the water produced during the reaction is removed. This can be achieved by
performing the reaction under a vacuum or by adding molecular sieves to the reaction
medium.

e Monitoring the Reaction: The progress of the esterification can be monitored by taking
aliquots at different time intervals and analyzing the fatty acid content by titration with a
standard alkali solution or by gas chromatography (GC).

e Product Isolation and Purification: Once the reaction reaches the desired conversion, the
enzyme is removed by filtration. The solvent is then evaporated under reduced pressure.
The resulting crude ester can be purified by column chromatography on silica gel or by
recrystallization from a suitable solvent.

Potential Applications and Biological Activity

Currently, there is limited publicly available information on the specific biological activity of
eicosyl dodecanoate. Its constituent molecules, dodecanoic acid and eicosanol, offer some
insights into its potential properties. Dodecanoic acid is known for its antimicrobial properties.
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Due to its high lipophilicity and waxy nature, eicosyl dodecanoate is a candidate for various
applications in the pharmaceutical and cosmetic industries:

e Drug Delivery: It can be used in the formulation of lipid-based drug delivery systems, such as
solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), to enhance the
solubility and bioavailability of poorly water-soluble drugs.

o Cosmetics and Personal Care: Its emollient and moisturizing properties make it suitable for
use in skin creams, lotions, and other personal care products.

e Food Industry: It has potential as a coating agent for fruits and other food products to prevent
moisture loss and extend shelf life.

While no specific signaling pathways for eicosyl dodecanoate have been elucidated, it is
hypothesized that, like other fatty acid derivatives, it could potentially modulate inflammatory
pathways such as NF-kB and MAPK.

Safety and Toxicology

Specific safety and toxicity data for eicosyl dodecanoate are not readily available. For many
alkyl esters, the Cosmetic Ingredient Review (CIR) Expert Panel has concluded that they are
safe in present practices of use and concentration when formulated to be non-irritating. As with
any chemical, it should be handled in a well-ventilated area, and direct contact with skin and
eyes should be avoided. It should be stored in a cool, dry place away from oxidizing agents.
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Caption: Workflow for the synthesis of eicosyl dodecanoate.
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Caption: Hypothetical anti-inflammatory mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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eicosyl-dodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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